![molecular formula C15H19NO4 B6249678 3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid CAS No. 1246508-31-5](/img/no-structure.png)
3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid
Description
The compound “3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid” is a type of tert-butyloxycarbonyl-protected amino acid . These types of compounds are often used in organic synthesis due to their multiple reactive groups .
Synthesis Analysis
The synthesis of this compound involves the use of amino acid ionic liquids (AAILs). A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared . The resulting protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents .Molecular Structure Analysis
The molecular structure of this compound is complex and involves several functional groups. The tert-butoxy carbonyl group is a protecting group often used in organic synthesis. It is attached to an amino group, which is part of the indene ring structure. The carboxylic acid group is attached to the 5-position of the indene ring .Chemical Reactions Analysis
The chemical reactions involving this compound are primarily related to its use in dipeptide synthesis. The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid' involves the protection of the amine group, followed by the formation of the indene ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "2-bromo-3-nitrobenzoic acid", "tert-butylamine", "triethylamine", "palladium on carbon", "sodium borohydride", "acetic acid", "sodium hydroxide", "methyl iodide", "2,3-dihydroindene" ], "Reaction": [ "Step 1: Protection of the amine group by reaction with tert-butyl chloroformate and triethylamine in dichloromethane.", "Step 2: Reduction of the nitro group to an amine using palladium on carbon and sodium borohydride in ethanol.", "Step 3: Cyclization of the amine with 2,3-dihydroindene in acetic acid to form the indene ring system.", "Step 4: Deprotection of the amine group by reaction with sodium hydroxide in methanol.", "Step 5: Introduction of the carboxylic acid group by reaction with methyl iodide and sodium hydroxide in methanol." ] } | |
CAS RN |
1246508-31-5 |
Product Name |
3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid |
Molecular Formula |
C15H19NO4 |
Molecular Weight |
277.3 |
Purity |
95 |
Origin of Product |
United States |
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